Cas no 898755-54-9 (5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone)

• Product Name: 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone
• CAS No: 898755-54-9
• MF: C₂₄H₃₈O₃
• MW: 374.5567278862
• CID: 880306
• PubChem ID: 24727894
• Update Time: 2025-06-25

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone Chemical and Physical Properties

Names and Identifiers

• 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-heptylphenyl)pentan-1-one
• 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone
• DTXSID60645991
• MFCD03844288
• AKOS016023289
• 898755-54-9

• MDL： MFCD03844288
• Inchi： 1S/C24H38O3/c1-4-5-6-7-8-11-20-14-16-21(17-15-20)22(25)12-9-10-13-23-26-18-24(2,3)19-27-23/h14-17,23H,4-13,18-19H2,1-3H3
• InChI Key： WASWHLZLAREPJK-UHFFFAOYSA-N
• SMILES： O1C(CCCCC(C2C=CC(=CC=2)CCCCCCC)=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 374.28209507g/mol
• Monoisotopic Mass: 374.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 35.5Ų